Cas no 1695933-58-4 (1-(4-chloro-2-methylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(4-chloro-2-methylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1695933-58-4
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• MDL: MFCD29482616
• CID: 5521094
• PubChem ID: 108384919
• Update Time: 2025-10-28

1-(4-chloro-2-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-α-(trifluoromethyl)benzenemethanol
• 4-Chloro-2-methyl-alpha-(trifluoromethyl)benzyl Alcohol
• 1-(4-chloro-2-methylphenyl)-2,2,2-trifluoroethan-1-ol

• MDL： MFCD29482616
• Inchi： 1S/C9H8ClF3O/c1-5-4-6(10)2-3-7(5)8(14)9(11,12)13/h2-4,8,14H,1H3
• InChI Key： UBJLOQXUUZFKMV-UHFFFAOYSA-N
• SMILES： C1=CC(C(O)C(F)(F)F)=C(C)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chloro-2-methylphenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of 1-(4-chloro-2-methylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1695933-58-4)

1-(4-chloro-2-methylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1695933-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a trifluoroethyl group attached to a chloro-methylphenyl backbone, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated moiety can enhance bioavailability and metabolic stability.

In recent years, the demand for fluorinated compounds like 1-(4-chloro-2-methylphenyl)-2,2,2-trifluoroethan-1-ol has surged, driven by their widespread use in the development of next-generation pharmaceuticals. The incorporation of fluorine atoms into organic molecules is a hot topic in medicinal chemistry, as it often improves the compound's binding affinity and selectivity toward biological targets. This trend aligns with the growing interest in precision medicine and targeted therapies, where researchers seek to optimize drug efficacy while minimizing side effects.

Another area where CAS No. 1695933-58-4 shows promise is in agrochemical innovation. The chloro and trifluoro substituents in its structure contribute to its potential as a building block for crop protection agents. With the global focus on sustainable agriculture and pest resistance management, this compound could play a role in developing more effective and environmentally friendly solutions. Its stability under various environmental conditions makes it a candidate for further exploration in this field.

From a synthetic chemistry perspective, 1-(4-chloro-2-methylphenyl)-2,2,2-trifluoroethan-1-ol is often discussed in the context of green chemistry and atom economy. Researchers are investigating efficient methods to produce this compound with minimal waste and energy consumption, reflecting the broader shift toward sustainable chemical processes. This aligns with the increasing emphasis on ESG (Environmental, Social, and Governance) principles in the chemical industry.

The compound's physicochemical properties, such as its solubility, melting point, and reactivity, are also subjects of ongoing study. These characteristics are critical for its application in formulation science, where compatibility with other ingredients and stability under storage conditions are paramount. As the pharmaceutical industry continues to explore novel drug delivery systems, understanding these properties becomes even more essential.

In summary, 1-(4-chloro-2-methylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1695933-58-4) represents a versatile and valuable compound in modern chemical research. Its potential applications span pharmaceuticals, agrochemicals, and material science, making it a subject of interest for scientists and industry professionals alike. As research progresses, this compound may unlock new possibilities in drug development and sustainable chemistry, contributing to advancements in health and agriculture.